Asymmetric behaviour of Li/Li symmetric cells for Li metal batteries†
Chemical Communications Pub Date: 2019-07-18 DOI: 10.1039/C9CC04082J
Abstract
The failure mechanism of Li metal electrodes has not been fully understood yet. Herein, the asymmetric behavior of Li metal electrodes in Li/Li symmetric cells is demonstrated in terms of electrochemical performance and changes in the morphology of Li metal. This finding sheds light on developing Li metal electrodes.
![Graphical abstract: Asymmetric behaviour of Li/Li symmetric cells for Li metal batteries](http://scimg.chem960.com/usr/1/C9CC04082J.jpg)
Recommended Literature
- [1] Contents list
- [2] Quinone methide dimers lacking labile hydrogen atoms are surprisingly excellent radical-trapping antioxidants†
- [3] Separation, identification, and confirmation of cyclic and tadpole macromolecules via UPLC-MS/MS†
- [4] A fresh look at an old nano-technology: catalysis
- [5] Solid-state 87Rb NMR signatures for rubidium cations bound to a G-quadruplex†
- [6] Contents list
- [7] A chemical dynamics, kinetics, and theoretical study on the reaction of the cyano radical (CN; X2Σ+) with phenylacetylene (C6H5CCH; X1A1)†
- [8] An efficient and high-throughput electroporation microchip applicable for siRNA delivery†
- [9] Large-area MoS2 thin layers directly synthesized on Pyramid-Si substrate for surface-enhanced Raman scattering
- [10] MnOOH nanorods as high-performance anodes for sodium ion batteries†